Benzonitriles
Benzonitriles are a class of organic compounds characterized by the presence of a cyano group (-CN) attached to a benzene ring. These chemicals play a significant role in various industrial and academic applications due to their versatile chemical properties. They can be synthesized via several methods, including nitrile nucleophilic substitution or reduction of nitriles derived from other sources such as amides or ketones.
Structurally diverse benzonitriles exhibit a range of physical properties, influenced by the presence of substituents on the benzene ring and the cyano group. These compounds are known for their reactivity towards various functional groups, making them useful intermediates in organic synthesis. Additionally, they find applications in pharmaceuticals, dyestuffs, pesticides, and as solvents or stabilizers.
Safety considerations must be taken into account when handling benzonitriles due to their potential health hazards, including skin irritation and inhalation risks. Proper protective measures should always be observed during laboratory work involving these chemicals.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Ethyl 5-cyano-2-(3-oxopropyl)phenylacetate | 1806646-32-1 | C14H15NO3 |
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(S)-2-(1-Aminobutyl)benzonitrile hydrochloride | 1213492-30-8 | C11H14N2.HCl |
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2-bromo-4-chloro-6-fluoroBenzonitrile | 858414-22-9 | C7H2BrClFN |
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2-Bromo-5-ethoxy-4-methoxybenzonitrile | 515847-20-8 | C10H10NO2Br |
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3-Cyanobenzylboronic acid pinacol ester | 517920-57-9 | C14H18BNO2 |
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(4-cyano-3-cyclopropylphenyl)boronic acid | 2225155-11-1 | C10H10BNO2 |
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4-(1-methyl-1H-pyrazol-4-yl)aminobenzonitrile | 1154264-45-5 | C11H10N4 |
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4-(2-cyano-1-hydroxyethyl)benzonitrile | 96303-10-5 | C10H8N2O |
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(S)-4-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride | 1391444-34-0 | C9H11ClN2O |
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3-(4-cyanophenyl)-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]propanamide | 2034270-07-8 | C21H19N3O4 |
Related Literature
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Krassimira P. Guerra,Michael G. B. Drew,Vítor Félix Dalton Trans., 2006, 4124-4133
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Yu-Zhen Zeng,Hua-Li Qin Org. Biomol. Chem., 2022,20, 7776-7780
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Cheng-Peng Li,Hang Zhou,Si Wang,Jing Chen,Zhong-Liang Wang,Miao Du Chem. Commun., 2017,53, 9206-9209
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Xiao Zhang,Tingwei Chen,Huizhong Ma,Yuchen Ma J. Mater. Chem. A, 2020,8, 20082-20090
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5. Exploiting the hydrophobicity of calixarene macrocycles for catalysis under “on-water” conditions†‡Margherita De Rosa,Pellegrino La Manna,Annunziata Soriente,Carmine Gaeta,Carmen Talotta,Placido Neri RSC Adv., 2016,6, 91846-91851
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R. Asadi,Z. Ouyang,M. M. Mohammd Nanoscale, 2015,7, 11379-11385
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Yuwei Ye,Chunting Wang,Hao Chen,Yongxin Wang,Jinlong Li,Fuqiang Ma RSC Adv., 2016,6, 32922-32931
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Shi Qiu,Ai Hua Zhang Anal. Methods, 2016,8, 3284-3290
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Seohyun Kang,Sohyun Park,Hungu Kang,Soo Jin Cho,Hyunsun Song,Hyo Jae Yoon Chem. Commun., 2019,55, 8780-8783
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Jana Chrappová,Peter Schwendt,Michal Sivák,Michal Repiský,Vladimir G. Malkin,Jaromír Marek Dalton Trans., 2009, 465-473
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